2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile

• IUPAC Name: 2-amino-4-ethyl-6-phenacylsulfanylpyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C17H14N4OS/c1-2-12-13(8-18)16(20)21-17(14(12)9-19)23-10-15(22)11-6-4-3-5-7-11/h3-7H,2,10H2,1H3,(H2,20,21)
• InChI Key: LNWWAWFKMDMSKA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC(=C1C#N)SCC(=O)C2=CC=CC=C2)N)C#N
• Molecular Formula: C17H14N4OS
• Molecular Weight: 322.4 g/mol

Description

2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile, also known as AEEPT, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile has been studied for its potential applications in various areas of scientific research. One area of focus has been its potential as an anti-cancer agent, with studies showing that it can inhibit the growth of cancer cells in vitro. 2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile has also been investigated for its potential as an anti-inflammatory agent, with studies showing that it can reduce inflammation in animal models.

Mechanism of Action

The mechanism of action of 2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cancer cell growth and inflammation. 2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules in the body.
Biochemical and Physiological Effects:
Studies have shown that 2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile can have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, 2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile has been shown to have antioxidant activity, and may also have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. However, one limitation is that the mechanism of action of 2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile is not yet fully understood, which may make it difficult to design experiments to test its effectiveness in specific applications.

Future Directions

There are several potential future directions for research on 2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile. One area of focus could be on further investigating its anti-cancer properties, including its potential as a treatment for specific types of cancer. Another potential area of research could be on its anti-inflammatory properties, and its potential as a treatment for inflammatory diseases such as arthritis. Additionally, further studies could be conducted to better understand the mechanism of action of 2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile, which could help to inform the design of future experiments.

Synthesis Methods

2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile can be synthesized through a multistep process involving the reaction of 2-acetylthiophene with ethyl cyanoacetate, followed by reaction with ammonium acetate and 2-bromo-1-phenylethanone. The resulting product is then treated with hydrazine hydrate and acetic acid to yield 2-amino-4-ethyl-6-[(2-oxo-2-phenylethyl)thio]-3,5-pyridinedicarbonitrile.